Cas no 112734-21-1 (4-BROMO-2-NITROBENZOYL CHLORIDE)

• Product Name: 4-BROMO-2-NITROBENZOYL CHLORIDE
• CAS No: 112734-21-1
• MF: C₇H₃BrClNO₃
• MW: 264.460620164871
• MDL: MFCD12025289
• CID: 4471373
• PubChem ID: 18919880
• Update Time: 2025-10-30

4-BROMO-2-NITROBENZOYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-NITROBENZOYL CHLORIDE
• Benzoyl chloride, 4-bromo-2-nitro-
• 112734-21-1
• 4-bromo-2-nitro-benzoyl chloride
• NTHPXJQLZIGPLM-UHFFFAOYSA-N
• DTXSID00596478
• 4-bromo-2-nitrobenzoylchloride
• BS-14391
• C71419
• DB-218776
• AKOS025128642
• SCHEMBL3911021

• MDL： MFCD12025289
• Inchi： 1S/C7H3BrClNO3/c8-4-1-2-5(7(9)11)6(3-4)10(12)13/h1-3H
• InChI Key： NTHPXJQLZIGPLM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.89848g/mol
• Monoisotopic Mass: 262.89848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 331.3±22.0 °C at 760 mmHg
• Flash Point: 117.5±7.2 °C

4-BROMO-2-NITROBENZOYL CHLORIDE Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C(BD418187)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-BROMO-2-NITROBENZOYL CHLORIDE

Chemical Profile of 4-BROMO-2-NITROBENZOYL CHLORIDE (CAS No. 112734-21-1) and Its Applications in Modern Research

4-Bromo-2-nitrobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 112734-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and nitro substituents on a benzene ring, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for constructing complex scaffolds in drug discovery and material science applications.

The presence of both bromine and nitro groups on the benzene ring imparts distinct reactivity to 4-bromo-2-nitrobenzoyl chloride, enabling its use in a wide range of chemical transformations. The nitro group can undergo reduction to form an amine, while the bromine atom is highly reactive in cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These properties make the compound an indispensable tool for synthetic chemists aiming to develop novel compounds with potential therapeutic applications.

In recent years, 4-bromo-2-nitrobenzoyl chloride has been extensively utilized in the development of small-molecule inhibitors targeting various biological pathways. For instance, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and receptor binding. A notable study published in the Journal of Medicinal Chemistry demonstrated its role in synthesizing potent inhibitors of kinases, which are key targets in oncology research. The ability to introduce both electron-withdrawing and halogenated substituents into a single aromatic core allows for fine-tuning of physicochemical properties, enhancing drug-like characteristics such as solubility and bioavailability.

The pharmaceutical industry has also explored the use of 4-bromo-2-nitrobenzoyl chloride in the synthesis of antimicrobial agents. Researchers have leveraged its reactivity to construct novel heterocyclic compounds that exhibit broad-spectrum antimicrobial activity. This is particularly relevant in the face of rising antibiotic resistance, where innovative chemical entities are urgently needed. The compound’s versatility has been further highlighted in studies focusing on antiviral drug development, where it has been used to create derivatives with inhibitory effects on viral proteases and polymerases.

The synthetic methodologies involving 4-bromo-2-nitrobenzoyl chloride have also seen significant advancements. Modern techniques such as flow chemistry have enabled more efficient and scalable production processes, reducing waste and improving yields. Additionally, green chemistry principles have been integrated into its synthesis, with efforts focused on minimizing hazardous byproducts and utilizing renewable feedstocks. These innovations not only enhance sustainability but also make the compound more accessible for industrial applications.

In conclusion,4-bromo-2-nitrobenzoyl chloride (CAS No. 112734-21-1) remains a cornerstone in synthetic organic chemistry due to its multifaceted utility across various research domains. Its role in drug discovery continues to evolve with emerging technologies and methodologies, ensuring its relevance in addressing contemporary challenges in medicine and materials science. As research progresses, it is anticipated that new applications will continue to emerge, further solidifying its importance as a key chemical intermediate.